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Compound of Interest

Compound Name: TAS4464

Cat. No.: B15615864 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of TAS4464, a potent and selective inhibitor of the NEDD8-activating enzyme

(NAE). In the absence of a specific Safety Data Sheet (SDS) for TAS4464, these procedures

are based on best practices for the disposal of hazardous research-grade chemical waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle TAS4464 with appropriate

personal protective equipment (PPE). This includes, but is not limited to:

Gloves: Chemically resistant gloves are mandatory.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat to protect from spills.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator should be used.

All handling of TAS4464, especially during weighing and solution preparation, should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.
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Step-by-Step Disposal Procedures
The disposal of TAS4464 and any materials contaminated with it must be managed as

hazardous chemical waste. Under no circumstances should TAS4464 or its solutions be

disposed of down the drain or in regular trash.

Waste Segregation and Collection:

Solid Waste: Collect unused or expired TAS4464 powder in its original container or a

clearly labeled, sealed, and chemically compatible container. Any materials such as weigh

boats, contaminated gloves, and pipette tips that have come into direct contact with solid

TAS4464 should be collected in a designated, puncture-resistant container lined with a

heavy-duty plastic bag.

Liquid Waste: Solutions containing TAS4464 must be collected in a designated, leak-

proof, and chemically resistant waste container with a secure screw-on cap. The container

must be compatible with the solvent used to dissolve the TAS4464.

Contaminated Labware: Reusable glassware and equipment that have come into contact

with TAS4464 should be decontaminated. The initial rinsate from cleaning this labware

must be collected as hazardous liquid waste. Subsequent rinses with a suitable solvent

should also be collected.

Waste Container Labeling:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste."

The full chemical name: "TAS4464."

The approximate concentration and volume of the waste.

The solvent(s) used in the liquid waste.

The date the waste was first added to the container.

The name and contact information of the generating researcher or lab.
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Avoid using chemical formulas or abbreviations.

Waste Storage:

Store all TAS4464 waste containers in a designated and secure satellite accumulation

area within the laboratory.

This area should be well-ventilated and away from general laboratory traffic.

Ensure that the waste is stored separately from incompatible chemicals to prevent any

adverse reactions.

Disposal of Empty Containers:

The original container of TAS4464, once emptied, must also be treated as hazardous

waste.

The container should be triple-rinsed with a suitable solvent. The rinsate from all three

rinses must be collected and disposed of as hazardous liquid waste.

After triple-rinsing and allowing the container to air dry in a fume hood, deface or remove

the original label. The container can then be disposed of according to your institution's

guidelines for clean glass or plastic.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Follow all institutional procedures for waste manifest and pickup.

Quantitative Data Summary
While specific quantitative data for TAS4464 disposal is not available, the following table

summarizes key handling and storage information based on available product information.[1][2]

[3]
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Parameter Value Source

Chemical Formula C21H23FN6O6S [3]

Molecular Weight 506.51 g/mol [3]

Storage (Short Term) 0 - 4 °C (days to weeks) [3]

Storage (Long Term) -20 °C (months to years) [3]

Solubility in DMSO 100 mg/mL (197.42 mM) [1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of TAS4464.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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